Cas no 7639-96-5 (9,10-Anthracenedione,1,4-bis[(2,6-dimethylphenyl)amino]-)

• Product Name: 9,10-Anthracenedione,1,4-bis[(2,6-dimethylphenyl)amino]-
• CAS No: 7639-96-5
• MF: C₃₀H₂₆N₂O₂
• MW: 446.539647579193
• MDL: MFCD01468353
• CID: 572646
• PubChem ID: 82094
• Update Time: 2025-04-19

9,10-Anthracenedione,1,4-bis[(2,6-dimethylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1,4-bis[(2,6-dimethylphenyl)amino]-
• 1,4-bis(2,6-dimethylanilino)anthracene-9,10-dione
• 1,4-bis[(2,6-dimethylphenyl)amino]anthraquinone
• NS00037778
• SCHEMBL6158366
• MFCD01468353
• 7639-96-5
• 1,4-Bis((2,6-dimethylphenyl)amino)anthraquinone
• 1,4-bis[(2,6-dimethylphenyl)amino]anthra-9,10-quinone
• 1,4-bis[(2,6-dimethylphenyl)amino]anthracene-9,10-dione
• DTXSID50227220
• 1,4-Bis((2,6-dimethylphenyl)amino)anthracene-9,10-dione
• SY294084
• EINECS 231-572-1

• MDL： MFCD01468353
• Inchi： 1S/C30H26N2O2/c1-17-9-7-10-18(2)27(17)31-23-15-16-24(32-28-19(3)11-8-12-20(28)4)26-25(23)29(33)21-13-5-6-14-22(21)30(26)34/h5-16,31-32H,1-4H3
• InChI Key： ROXADXZZIZDALU-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C(=CC=C(C=21)NC1C(C)=CC=CC=1C)NC1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 446.199
• Monoisotopic Mass: 446.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 8.5
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• Density: 1.253
• Boiling Point: 615.9°C at 760 mmHg
• Flash Point: 173.5°C
• Refractive Index: 1.693

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones